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Compound of Interest

Compound Name: Cobalt(2+);diiodide;dihydrate

Cat. No.: B082627 Get Quote

Technical Support Center: Stability of Cobalt(II)
Iodide Dihydrate
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

cobalt(II) iodide dihydrate. The information is designed to help anticipate and resolve issues

related to the stability of this compound under various experimental conditions.

Frequently Asked Questions (FAQs)
Q1: What is cobalt(II) iodide dihydrate and what are its common forms?

A1: Cobalt(II) iodide is an inorganic compound with the formula CoI₂. It can exist in an

anhydrous (water-free) form as well as several hydrated forms. The most common hydrates are

the dihydrate (CoI₂·2H₂O) and the hexahydrate (CoI₂·6H₂O).[1][2] The anhydrous form can

exist in two polymorphs: the α-form (black hexagonal crystals) and the β-form (yellow crystals).

[1][3] Cobalt(II) iodide dihydrate typically appears as hygroscopic green crystals.[4]

Q2: What are the primary stability concerns when working with cobalt(II) iodide dihydrate?

A2: The primary stability concerns for cobalt(II) iodide dihydrate are its hygroscopic nature and

sensitivity to light.[1][5][6] It readily absorbs moisture from the atmosphere, which can lead to
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changes in its hydration state and potentially affect experimental outcomes.[5] It is also

sensitive to light and should be stored accordingly.[1]

Q3: How should I properly store cobalt(II) iodide dihydrate?

A3: To ensure its stability, cobalt(II) iodide dihydrate should be stored in a tightly sealed

container in a cool, dry, and well-ventilated place.[1] To further protect it from moisture and

degradation, storage under an inert gas like argon or nitrogen is recommended.[1] The storage

area should be dark to protect the light-sensitive compound.[1]

Q4: What happens if cobalt(II) iodide dihydrate is exposed to high temperatures?

A4: Upon heating, hydrated forms of cobalt(II) iodide will lose water. For example, the

hexahydrate form loses water at 130°C to yield the anhydrous form.[3] While specific

quantitative data for the dihydrate is not readily available, a similar loss of water to form the

anhydrous compound is expected upon heating. At very high temperatures, such as in a fire, it

can decompose to produce hazardous fumes of hydrogen iodide and cobalt oxides.[1]

Q5: What are the visual indicators of decomposition or instability?

A5: A color change can indicate a change in the hydration state or decomposition of cobalt(II)

iodide. The anhydrous α-form is black and turns dark green when exposed to air, indicating

hydration.[1] The anhydrous β-form is yellow and also turns into a green hydrate upon

absorbing moisture.[1] The hexahydrate is composed of red hexagonal crystals.[3] Any

significant deviation from the expected green crystalline appearance of the dihydrate could

signify a change in its hydration state or degradation.
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Problem Possible Cause Recommended Solution

Unexpected color change of

the compound (e.g., from

green to a darker or yellowish

hue).

1. Moisture absorption: The

compound is highly

hygroscopic and has likely

absorbed atmospheric water,

changing its hydration state.[5]

2. Dehydration: Exposure to

elevated temperatures may

have caused the loss of water

molecules. 3. Light exposure:

Prolonged exposure to light

can cause degradation.[1]

1. Handle the compound in a

controlled atmosphere, such

as a glove box with low

humidity. 2. Ensure storage

containers are tightly sealed

and consider using a

desiccant. 3. Store the

compound in an amber vial or

in a dark cabinet.[1]

Inconsistent experimental

results or poor reproducibility.

1. Variable hydration state: The

amount of water in the

cobalt(II) iodide dihydrate may

vary between batches or even

within the same batch if

improperly handled, leading to

differences in molar mass and

reactivity. 2. Decomposition:

The compound may have

partially decomposed,

introducing impurities.

1. Before use, consider drying

the compound under vacuum

at a gentle temperature to

obtain the anhydrous form if

your experiment requires it. Be

aware that this will change the

compound's formula weight. 2.

Perform a quality control

check, such as

thermogravimetric analysis

(TGA), to determine the exact

water content before use. 3.

Use a fresh, properly stored

batch of the compound for

critical experiments.
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The compound appears wet or

has deliquesced.

Excessive moisture exposure:

The compound has absorbed

a significant amount of water

from the atmosphere.

1. Discard the affected material

as its composition is no longer

reliable. 2. Review your

storage and handling

procedures to prevent future

occurrences. Ensure the

storage area is dry and that

containers are sealed

immediately after use.

Formation of fumes or a sharp

odor when heating.

Thermal decomposition: The

compound is being heated to a

temperature high enough to

cause decomposition into

hazardous byproducts like

hydrogen iodide.[1]

1. Immediately stop heating

and allow the material to cool

in a well-ventilated area,

preferably a fume hood. 2.

Consult safety data sheets for

appropriate handling of

decomposition products. 3. Re-

evaluate the required

temperature for your

experiment to avoid

decomposition.

Quantitative Data Summary
Due to the limited availability of specific quantitative stability data for cobalt(II) iodide dihydrate,

the following tables provide illustrative data based on the known behavior of similar inorganic

hydrates. These tables are intended to serve as a general guide.

Table 1: Illustrative Effect of Relative Humidity (RH) on Water Content of Cobalt(II) Iodide

Dihydrate at Room Temperature (25°C) over 24 hours.
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Relative Humidity
(%)

Initial Water
Content (% w/w)

Final Water
Content (% w/w)

Appearance
Change

< 10 10.26 (Dihydrate) ~9.5
May show signs of

dehydration

50 10.26 (Dihydrate) ~10.3 Stable

> 90 10.26 (Dihydrate) > 12.0

May become darker

green and appear

damp

Table 2: Illustrative Effect of Temperature on the Stability of Cobalt(II) Iodide Dihydrate (at

ambient humidity).

Temperature (°C) Exposure Time Observation

40 48 hours No significant change

80 24 hours
Gradual loss of water, potential

color change

130 4 hours

Significant water loss, likely

conversion towards anhydrous

form[3]

> 500 - Decomposition[1]

Experimental Protocols
Protocol: Gravimetric Determination of Water Content in Cobalt(II) Iodide Dihydrate

This protocol outlines a standard laboratory method to determine the percentage of water in a

sample of cobalt(II) iodide dihydrate by heating.

Materials:

Cobalt(II) iodide dihydrate sample
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Porcelain crucible and lid

Laboratory balance (accurate to 0.001 g)

Drying oven or furnace

Desiccator

Tongs

Procedure:

Crucible Preparation:

Clean and dry a porcelain crucible and its lid.

Heat the crucible and lid in a drying oven at 110°C for 30 minutes to ensure they are

completely dry.

Using tongs, transfer the hot crucible and lid to a desiccator to cool to room temperature.

Initial Weighing:

Once cooled, weigh the empty crucible and lid accurately on the laboratory balance.

Record this mass.

Sample Addition:

Add approximately 1-2 grams of the cobalt(II) iodide dihydrate sample to the crucible.

Weigh the crucible, lid, and sample together. Record this mass.

Heating:

Place the crucible with the sample and a slightly ajar lid in a drying oven pre-heated to a

temperature known to drive off water but not cause decomposition (e.g., 130-150°C,

based on data for the hexahydrate).[3]

Heat for at least 1-2 hours.
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Cooling and Weighing:

Using tongs, carefully remove the crucible from the oven and place it in a desiccator to

cool to room temperature.

Once cooled, weigh the crucible, lid, and the anhydrous sample. Record this mass.

Heating to Constant Mass:

Repeat the heating, cooling, and weighing steps until two consecutive weighings are

within a small, acceptable range (e.g., ±0.002 g), indicating that all the water has been

removed.

Calculations:

Calculate the mass of the water lost by subtracting the final mass of the crucible, lid, and

anhydrous sample from the initial mass of the crucible, lid, and hydrated sample.

Calculate the percentage of water in the hydrated sample using the following formula:

(Mass of water lost / Initial mass of hydrated sample) x 100%

Visualizations
Caption: Workflow for assessing the stability of Cobalt(II) Iodide Dihydrate.

Caption: Relationship between Cobalt(II) Iodide forms under different conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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